molecular formula C14H16N2O B11879026 6,6,8,8-Tetramethyl-6,8-dihydrofuro[3,4-b][1,8]naphthyridine

6,6,8,8-Tetramethyl-6,8-dihydrofuro[3,4-b][1,8]naphthyridine

Cat. No.: B11879026
M. Wt: 228.29 g/mol
InChI Key: ZSOKVTBYEVFSHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,6,8,8-Tetramethyl-6,8-dihydrofuro[3,4-b][1,8]naphthyridine (CAS: 145161-33-7) is a fused heterocyclic compound featuring a dihydrofuro ring fused to a 1,8-naphthyridine scaffold, with four methyl groups at positions 6 and 8 (Figure 1). This structure imparts unique steric and electronic properties, distinguishing it from simpler 1,8-naphthyridine derivatives.

Properties

Molecular Formula

C14H16N2O

Molecular Weight

228.29 g/mol

IUPAC Name

6,6,8,8-tetramethylfuro[3,4-b][1,8]naphthyridine

InChI

InChI=1S/C14H16N2O/c1-13(2)10-8-9-6-5-7-15-12(9)16-11(10)14(3,4)17-13/h5-8H,1-4H3

InChI Key

ZSOKVTBYEVFSHH-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(C(O1)(C)C)N=C3C(=C2)C=CC=N3)C

Origin of Product

United States

Biological Activity

6,6,8,8-Tetramethyl-6,8-dihydrofuro[3,4-b][1,8]naphthyridine is a complex heterocyclic compound with significant potential in various biological applications. This article reviews its biological activity, synthesizing findings from diverse studies to highlight its pharmacological properties and potential therapeutic uses.

Chemical Structure and Properties

The compound has the following chemical characteristics:

  • Molecular Formula : C14H16N2O
  • Molecular Weight : 228.29 g/mol
  • CAS Registry Number : 392233-77-1
  • SMILES Notation : n1cccc2c1nc3c(c2)C(OC3(C)C)(C)C

These features suggest a complex structure that may contribute to its biological activities.

Anticancer Properties

Research indicates that naphthyridine derivatives exhibit notable anticancer activities. For instance, a related compound, canthin-6-one, demonstrated significant cytotoxic effects against various cancer cell lines, including non-small cell lung cancer and cervical cancer cells. The mechanism of action involved apoptosis induction and DNA intercalation, which are critical for anticancer efficacy .

Antimicrobial Effects

Naphthyridine derivatives have also shown promising antimicrobial properties. Studies have reported that certain derivatives can inhibit the growth of pathogenic bacteria and fungi. For example, canthin-6-one exhibited antibacterial effects with minimum inhibitory concentrations (MIC) as low as 15.62 µg/mL against Bacillus cereus and antifungal activity against Fusarium species .

Anti-inflammatory Activity

The anti-inflammatory potential of naphthyridine compounds is noteworthy. In animal models of inflammation, these compounds have been shown to reduce levels of pro-inflammatory cytokines like TNF-α and IL-6. This suggests their utility in treating inflammatory diseases .

Neuroprotective Effects

Some studies suggest neuroprotective effects associated with naphthyridine derivatives. These compounds may modulate neurotransmitter levels and exhibit psychotropic effects, indicating their potential in treating neurological disorders .

Case Study 1: Canthin-6-one

Canthin-6-one was evaluated for its anti-inflammatory and anticancer properties in a series of experiments involving both in vitro and in vivo models. The results demonstrated a marked reduction in tumor size in xenograft models and significant inhibition of inflammatory markers in colitis models.

Activity Result
Tumor ReductionSignificant (p < 0.01)
Cytokine InhibitionTNF-α reduced by 50%

Case Study 2: Aaptamine Derivatives

Aaptamine derivatives were tested for cytotoxicity against various cancer cell lines. The study found IC50 values ranging from 10.47 to 15.03 μg/mL across different cancer types, indicating potent anticancer activity.

Cell Line IC50 (μg/mL)
H1299 (Lung Cancer)10.47
HeLa (Cervical Cancer)12.34
CEM-SS (Leukemia)15.03

Comparison with Similar Compounds

Key Observations :

  • Benzo[b][1,8]naphthyridines are typically synthesized via cyclization of tetrahydroquinoline precursors, whereas pyrazolo derivatives are prepared via one-pot reactions with higher yields .

Key Observations :

  • Benzo[b][1,8]naphthyridines show potent cytotoxicity against MCF-7 breast cancer cells (IC50: 2.1–8.4 μM), attributed to their DNA-binding properties .
  • Pyrazolo derivatives exhibit strong anti-inflammatory activity but are less effective than pyrimido-fused analogs .

Physicochemical and Functional Comparisons

Table 3: Functional Properties of 1,8-Naphthyridine Derivatives
Compound Type Fluorescence Properties Metal Coordination Ability Solubility (Predicted)
1,8-Naphthyridine-BODIPY complexes Strong emission (NIR) Bidentate ligand for BF2 Low in aqueous media
Benzo[b][1,8]naphthyridines Weak fluorescence Monodentate ligand Moderate (DMSO-soluble)
Target Compound (145161-33-7) Not reported Steric hindrance limits coordination Low (high logP)

Key Observations :

  • The target compound’s dihydrofuro ring may disrupt π-conjugation, reducing fluorescence compared to BODIPY-naphthyridine hybrids .
  • Steric effects from tetramethyl groups likely hinder its utility in coordination chemistry, unlike unsubstituted 1,8-naphthyridines, which bind transition metals effectively .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.